1,1'-methanediylbis(3-nitro-1H-pyrazole)

• CAS No.: 1245771-76-9
• Molecular Formula: C7H6N6O4
• Molecular Weight: 238.16 g/mol
• IUPAC Name: 3-nitro-1-[(3-nitropyrazol-1-yl)methyl]pyrazole
• InChI: InChI=1S/C7H6N6O4/c14-12(15)6-1-3-10(8-6)5-11-4-2-7(9-11)13(16)17/h1-4H,5H2
• InChI Key: KNCSOPJMNAPBCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1[N+](=O)[O-])CN2C=CC(=N2)[N+](=O)[O-]

Description

3-NITRO-1-[(3-NITRO-1H-PYRAZOL-1-YL)METHYL]-1H-PYRAZOLE is a compound belonging to the class of nitropyrazoles.

Preparation Methods

The synthesis of 3-NITRO-1-[(3-NITRO-1H-PYRAZOL-1-YL)METHYL]-1H-PYRAZOLE typically involves the nitration of pyrazole derivatives. One common method includes the reaction of 3-nitropyrazole with formaldehyde and nitric acid under controlled conditions . The reaction conditions often require careful temperature control and the use of catalysts to ensure high yield and purity of the product .

Chemical Reactions Analysis

3-NITRO-1-[(3-NITRO-1H-PYRAZOL-1-YL)METHYL]-1H-PYRAZOLE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate or nitric acid, leading to the formation of more highly nitrated derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like hydrogen gas in the presence of a catalyst, resulting in the formation of amino derivatives.

Substitution: Nucleophilic substitution reactions can occur, where the nitro groups are replaced by other functional groups such as amino or hydroxyl groups.

Scientific Research Applications

3-NITRO-1-[(3-NITRO-1H-PYRAZOL-1-YL)METHYL]-1H-PYRAZOLE has several scientific research applications:

Chemistry: It is used as a precursor for the synthesis of more complex heterocyclic compounds.

Biology: Its derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is explored for its potential use in drug development due to its unique structural features.

Industry: It is used in the production of energetic materials, such as explosives and propellants, due to its high energy content and thermal stability.

Mechanism of Action

The mechanism of action of 3-NITRO-1-[(3-NITRO-1H-PYRAZOL-1-YL)METHYL]-1H-PYRAZOLE involves its interaction with molecular targets such as enzymes and receptors. The nitro groups in the compound can undergo redox reactions, leading to the generation of reactive intermediates that can interact with biological molecules . These interactions can result in the modulation of various biochemical pathways, contributing to the compound’s biological activities .

Comparison with Similar Compounds

3-NITRO-1-[(3-NITRO-1H-PYRAZOL-1-YL)METHYL]-1H-PYRAZOLE can be compared with other nitropyrazole derivatives such as:

1-(3,5-Dinitro-1H-pyrazol-4-yl)-3-nitro-1H-1,2,4-triazol-5-amine: Known for its high thermal stability and energetic properties.

4,4’-dinitro-1H,1’H-[3,3’-bipyrazole]-5,5’-diamine: Exhibits similar energetic properties but differs in its structural configuration.

5-Bromo-3-nitro-2-(1H-pyrazol-1-yl)pyridine: Another nitropyrazole derivative with distinct chemical and physical properties.

These comparisons highlight the unique structural features and applications of 3-NITRO-1-[(3-NITRO-1H-PYRAZOL-1-YL)METHYL]-1H-PYRAZOLE, making it a valuable compound in various scientific and industrial fields.